Chloroketene diethylacetal

• CAS RN: 42520-09-2
• Molecular Formula: C6H11ClO2
• Molecular Weight: 150.6 g/mol
• IUPAC Name: 2-chloro-1,1-diethoxyethene
• InChI: InChI=1S/C6H11ClO2/c1-3-8-6(5-7)9-4-2/h5H,3-4H2,1-2H3
• InChI Key: VAHVMMZLTJXKGJ-UHFFFAOYSA-N
• SMILES: CCOC(=CCl)OCC
• synonyms: chloroketene diethylacetal

Description

Chloroketene diethylacetal, also known as Chloroketene diethylacetal, is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chloroketene diethylacetal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloroketene diethylacetal including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of dichloroacetaldehyde diethylacetal (25 g; 0.1336 mol) in 150 ml of THF cooled to 0° C. was added 17.99 g (0.16 mol) of potassium t-butoxide in 50 ml of THF. The ice-bath was removed, and the reaction mixture was allowed to reflux for 16 hr and cooled. The reaction mixture was filtered (through celite) and a pale yellow solution was concentrated in vacuo at 30° C. The residue was distilled to afford 18.1 g (90%) of 2-chloro-1,1-diethoxyethylene (Formula V: R3 =Cl; R4 =H; R5 =R6 =OC2H5), a colorless liquid, b.p. 70°-76° C./20-25 mm.